4-(3-chlorophenyl)-N-(3,5-difluorophenyl)-1-piperazinecarbothioamide
Overview
Description
4-(3-chlorophenyl)-N-(3,5-difluorophenyl)-1-piperazinecarbothioamide, also known as TAK-063, is a novel antipsychotic drug that has been developed in recent years. It belongs to the class of piperazinecarbothioamide compounds and has shown promising results in preclinical studies.
Mechanism of Action
The exact mechanism of action of 4-(3-chlorophenyl)-N-(3,5-difluorophenyl)-1-piperazinecarbothioamide is not fully understood. However, it is believed to act as a selective antagonist of the dopamine D3 receptor. This receptor is known to be involved in the regulation of dopamine neurotransmission, which is implicated in the pathophysiology of schizophrenia.
Biochemical and Physiological Effects:
4-(3-chlorophenyl)-N-(3,5-difluorophenyl)-1-piperazinecarbothioamide has been shown to have a favorable pharmacokinetic profile, with good oral bioavailability and a long half-life. It has also been shown to have minimal binding affinity for other neurotransmitter receptors, which may reduce the risk of side effects. In addition, 4-(3-chlorophenyl)-N-(3,5-difluorophenyl)-1-piperazinecarbothioamide has been shown to be well-tolerated in preclinical studies.
Advantages and Limitations for Lab Experiments
One of the advantages of 4-(3-chlorophenyl)-N-(3,5-difluorophenyl)-1-piperazinecarbothioamide is its selectivity for the dopamine D3 receptor, which may reduce the risk of side effects compared to other antipsychotic drugs. However, one limitation of 4-(3-chlorophenyl)-N-(3,5-difluorophenyl)-1-piperazinecarbothioamide is its limited solubility in water, which may make it difficult to administer in certain experimental settings.
Future Directions
There are several future directions for the research and development of 4-(3-chlorophenyl)-N-(3,5-difluorophenyl)-1-piperazinecarbothioamide. One direction is to conduct clinical trials to evaluate the safety and efficacy of 4-(3-chlorophenyl)-N-(3,5-difluorophenyl)-1-piperazinecarbothioamide in humans. Another direction is to investigate the potential application of 4-(3-chlorophenyl)-N-(3,5-difluorophenyl)-1-piperazinecarbothioamide in other psychiatric disorders such as depression and anxiety. In addition, further studies are needed to elucidate the exact mechanism of action of 4-(3-chlorophenyl)-N-(3,5-difluorophenyl)-1-piperazinecarbothioamide and to optimize its pharmacokinetic properties.
Scientific Research Applications
4-(3-chlorophenyl)-N-(3,5-difluorophenyl)-1-piperazinecarbothioamide has been extensively studied in preclinical models for its potential application in treating schizophrenia. It has shown efficacy in reducing positive and negative symptoms of schizophrenia in animal models. In addition, 4-(3-chlorophenyl)-N-(3,5-difluorophenyl)-1-piperazinecarbothioamide has also been studied for its potential application in treating other psychiatric disorders such as depression and anxiety.
properties
IUPAC Name |
4-(3-chlorophenyl)-N-(3,5-difluorophenyl)piperazine-1-carbothioamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16ClF2N3S/c18-12-2-1-3-16(8-12)22-4-6-23(7-5-22)17(24)21-15-10-13(19)9-14(20)11-15/h1-3,8-11H,4-7H2,(H,21,24) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YJBJJXHWHZZGGX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=CC(=CC=C2)Cl)C(=S)NC3=CC(=CC(=C3)F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16ClF2N3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
367.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-methyl-N-{2-[(4-methyl-1-piperidinyl)carbonyl]phenyl}benzamide](/img/structure/B4386649.png)
![3,4,5-trimethoxy-N-{[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide](/img/structure/B4386655.png)
acetyl]amino}benzoate](/img/structure/B4386661.png)
![N-[(cycloheptylamino)carbonyl]benzamide](/img/structure/B4386677.png)
![1-[(2,5-dimethoxyphenyl)sulfonyl]-N-(2-furylmethyl)-3-piperidinecarboxamide](/img/structure/B4386705.png)
![N-{4-[(2-ethyl-1-piperidinyl)sulfonyl]phenyl}methanesulfonamide](/img/structure/B4386710.png)
![methyl 5-[(4-butoxybenzoyl)oxy]-1-methyl-1H-pyrazole-3-carboxylate](/img/structure/B4386719.png)
![N-(1,3-benzodioxol-5-ylmethyl)-2-[2-chloro-4-(1-piperidinylsulfonyl)phenoxy]acetamide](/img/structure/B4386732.png)
![2-[(2-chloro-4-ethoxy-5-methoxybenzyl)amino]ethanol](/img/structure/B4386754.png)